Cas no 1185303-60-9 (4-(3-Fluorophenoxy)-2-methylaniline hydrochloride)

• Product Name: 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride
• CAS No: 1185303-60-9
• MF: C₁₃H₁₃ClFNO
• MW: 253.699826002121
• CID: 4684147
• PubChem ID: 46735605
• Update Time: 2025-06-14

4-(3-Fluorophenoxy)-2-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-FLUOROPHENOXY)-2-METHYLANILINE HYDROCHLORIDE
• 4-(3-fluorophenoxy)-2-methylaniline;hydrochloride
• 4-(3-FLUOROPHENOXY)-2-METHYLANILINEHYDROCHLORIDE
• SB81529
• 1185303-60-9
• MFCD11506383
• AKOS015849652
• F72605
• 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride

• Inchi： 1S/C13H12FNO.ClH/c1-9-7-12(5-6-13(9)15)16-11-4-2-3-10(14)8-11;/h2-8H,15H2,1H3;1H
• InChI Key： JMWDYKUUFCCWLD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)OC1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 253.0669699g/mol
• Monoisotopic Mass: 253.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride

Comprehensive Analysis of 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride (CAS No. 1185303-60-9)

4-(3-Fluorophenoxy)-2-methylaniline hydrochloride (CAS No. 1185303-60-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a fluorophenoxy group and a methylaniline backbone, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators.

The growing interest in fluorinated compounds like 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified the demand for such building blocks. Questions like "How does fluorination improve drug efficacy?" or "What are the synthetic routes for 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride?" are commonly explored in academic and industrial forums.

From a synthetic perspective, 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride is typically prepared through nucleophilic aromatic substitution (SNAr) reactions, where 3-fluorophenol reacts with a halogenated 2-methylaniline derivative. The hydrochloride salt form enhances its solubility and stability, making it preferable for storage and handling. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity.

In the context of green chemistry, researchers are increasingly investigating eco-friendly synthesis methods for 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride. Topics like "solvent-free reactions" or "catalytic fluorination" align with global sustainability goals and are frequently searched in scientific databases. Additionally, its role in precision medicine and personalized therapeutics has sparked discussions about its potential in treating rare diseases.

The compound's physicochemical properties, including its melting point, solubility profile, and partition coefficient (LogP), are critical for formulation scientists. These parameters are often queried in databases like PubChem or Reaxys. Furthermore, its compatibility with biodegradable polymers and nanocarriers is a hot topic in drug delivery research.

Regulatory compliance is another area of interest for 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride. While it is not classified as a hazardous material, proper handling under GMP or ISO standards is recommended. Searches related to "safe storage of fluorinated anilines" or "analytical validation protocols" reflect the industry's focus on quality control.

In summary, 4-(3-Fluorophenoxy)-2-methylaniline hydrochloride (CAS No. 1185303-60-9) represents a versatile and scientifically significant compound. Its applications span from medicinal chemistry to material science, driven by the demand for innovative solutions in healthcare and technology. As research advances, its role in next-generation therapeutics and smart materials will likely expand, making it a compound of enduring relevance.